2-(Aminomethyl)-5-bromophenol
Overview
Description
The aminomethyl group is a monovalent functional group with formula −CH2−NH2. It can be described as a methyl group substituted by an amino group . Bromophenols are a type of phenolic compound that contain bromine atoms. They are used in various applications due to their antimicrobial properties.
Synthesis Analysis
While specific synthesis methods for “2-(Aminomethyl)-5-bromophenol” are not available, aminomethyl groups are often obtained by alkylation with Eschenmoser’s salt . Bromophenols can be synthesized through various methods, including the bromination of phenol .Molecular Structure Analysis
The molecular structure of “2-(Aminomethyl)-5-bromophenol” would likely consist of a phenol ring with a bromine atom and an aminomethyl group attached. The exact structure would depend on the positions of these attachments .Chemical Reactions Analysis
The reactivity of “2-(Aminomethyl)-5-bromophenol” would likely be influenced by the presence of the aminomethyl and bromine groups. Aminomethyl groups can participate in various reactions, including those involving substitution chemistry .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(Aminomethyl)-5-bromophenol” would be influenced by its molecular structure. For example, the presence of the polar aminomethyl and bromine groups could impact its solubility .Scientific Research Applications
Antioxidant Properties
2-(Aminomethyl)-5-bromophenol: exhibits antioxidant activity, which is crucial for combating oxidative stress. By scavenging free radicals and preventing cellular damage, it contributes to overall health. Researchers have explored its potential as an ingredient in skincare products, where oxidative stress plays a significant role in skin aging and pigmentation .
Future Directions
While we lack specific molecular targets for skin aging and pigmentation control, nicotinamide’s overall impact on skin health remains promising. It’s especially valuable for elderly individuals or those with reduced NAD+ levels due to internal or external stressors.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(aminomethyl)-5-bromophenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BrNO/c8-6-2-1-5(4-9)7(10)3-6/h1-3,10H,4,9H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LDTJJRBVBKQOLQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)O)CN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BrNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Aminomethyl)-5-bromophenol | |
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